Cas no 1261232-02-3 (1-(3-Methylpyrazin-2-yl)piperidin-4-ol)

• Product Name: 1-(3-Methylpyrazin-2-yl)piperidin-4-ol
• CAS No: 1261232-02-3
• MF: C₁₀H₁₅N₃O
• MW: 193.245601892471
• CID: 2166597
• Update Time: 2025-07-25

1-(3-Methylpyrazin-2-yl)piperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3-Methylpyrazin-2-yl)piperidin-4-ol
• SBB075767

• Inchi： 1S/C10H15N3O/c1-8-10(12-5-4-11-8)13-6-2-9(14)3-7-13/h4-5,9,14H,2-3,6-7H2,1H3
• InChI Key： DQGGGKLXPOMHOH-UHFFFAOYSA-N
• SMILES： OC1CCN(C2C(C)=NC=CN=2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 180
• Topological Polar Surface Area: 49.2

Additional information on 1-(3-Methylpyrazin-2-yl)piperidin-4-ol

Professional Introduction to 1-(3-Methylpyrazin-2-yl)piperidin-4-ol (CAS No. 1261232-02-3)

1-(3-Methylpyrazin-2-yl)piperidin-4-ol is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1261232-02-3, has garnered attention due to its potential applications in drug development and medicinal research. The molecular structure of 1-(3-Methylpyrazin-2-yl)piperidin-4-ol incorporates a pyrazine ring and a piperidine moiety, which are both well-documented for their role in modulating biological pathways and interactions.

The pyrazine ring, specifically the 3-Methylpyrazin-2-yl substituent, contributes to the compound's ability to interact with various biological targets. This moiety has been extensively studied for its role in enhancing the pharmacological activity of several therapeutic agents. The piperidine ring, on the other hand, is known for its stability and compatibility with biological systems, making it a preferred scaffold in drug design.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds like 1-(3-Methylpyrazin-2-yl)piperidin-4-ol in the development of novel therapeutic strategies. Researchers have been particularly interested in leveraging the structural flexibility of this compound to develop drugs that target complex diseases such as cancer, neurodegenerative disorders, and inflammatory conditions. The unique combination of the pyrazine and piperidine moieties allows for diverse functionalization, enabling the synthesis of derivatives with tailored pharmacological properties.

In the context of oncology research, 1-(3-Methylpyrazin-2-yl)piperidin-4-ol has shown promise as a lead compound for developing kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with cancer progression. By targeting specific kinases, compounds like 1-(3-Methylpyrazin-2-yl)piperidin-4-ol can disrupt abnormal signaling cascades and induce apoptosis in cancer cells. Preliminary studies have demonstrated its potential in inhibiting tyrosine kinases, which are overexpressed in various solid tumors and hematological malignancies.

The compound's efficacy is further enhanced by its ability to cross the blood-brain barrier, a critical factor for treating central nervous system (CNS) disorders. The piperidine ring's lipophilic nature facilitates its penetration into the brain, making it a viable candidate for developing treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, the methyl group on the pyrazine ring may contribute to improved metabolic stability and bioavailability, which are essential for therapeutic agents intended for long-term use.

Inflammatory diseases have also been a focus of research involving 1-(3-Methylpyrazin-2-yl)piperidin-4-ol. Chronic inflammation is a hallmark of conditions such as rheumatoid arthritis and inflammatory bowel disease (IBD), where excessive production of pro-inflammatory cytokines leads to tissue damage and dysfunction. Studies have indicated that this compound can modulate inflammatory pathways by inhibiting key enzymes like cyclooxygenase (COX) and lipoxygenase (LOX). By doing so, it can reduce inflammation and alleviate symptoms associated with these diseases.

The synthesis of 1-(3-Methylpyrazin-2-yl)piperidin-4-ol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the core pyrazine-piperidine scaffold efficiently. These methods not only enhance reaction efficiency but also minimize unwanted byproducts, ensuring that the final product meets stringent pharmaceutical standards.

Quality control and analytical techniques play a pivotal role in characterizing 1-(3-Methylpyrazin-2-yl)piperidin-4-ol before it can be used in preclinical or clinical studies. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are commonly employed to confirm the identity and purity of the compound. These analytical methods provide detailed insights into the molecular structure and chemical properties of 1-(3-Methylpyrazin-2-y)piperidin)-4iol, ensuring that it meets regulatory requirements for safety and efficacy.

The future prospects of 1-(3-Methylpyrazin)-2-ylo-piperidino)-4iol are promising, with ongoing research aimed at identifying new therapeutic applications and optimizing its pharmacological profile. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate progress in this area. By integrating computational modeling with experimental validation, researchers can rapidly screen potential derivatives and identify those with enhanced activity against specific disease targets.

In conclusion, 1-(3-Methylpyazin)-2-ylo-piperidino)-4iol (CAS No. 1261232-023) is a versatile compound with significant potential in pharmaceutical applications. Its unique structural features make it an attractive candidate for developing drugs targeting various diseases, including cancer, neurodegenerative disorders, and inflammatory conditions. As research continues to uncover new therapeutic possibilities, this compound is poised to play a crucial role in advancing medical treatments.